2-[(Difluoromethyl)thio]aniline hydrochloride

Specification

• CAS No.: 29330-07-2
• Molecular Formula: C7H8ClF2NS
• Molecular Weight: 211.66 g/mol
• IUPAC Name: 2-(difluoromethylsulfanyl)aniline;hydrochloride
• Standard InChI: InChI=1S/C7H7F2NS.ClH/c8-7(9)11-6-4-2-1-3-5(6)10;/h1-4,7H,10H2;1H
• Standard InChI Key: BITYAQYGHLXKMO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N)SC(F)F.Cl
• Canonical SMILES: C1=CC=C(C(=C1)N)SC(F)F.Cl

Introduction

2-[(Difluoromethyl)thio]aniline hydrochloride, also known as 2-(difluoromethylsulfanyl)aniline hydrochloride, is an organic compound with the molecular formula C7H8ClF2NS and a molecular weight of 211.66 g/mol. This compound is a hydrochloride salt of 2-[(difluoromethyl)thio]aniline, which is a derivative of aniline with a difluoromethylthio group attached to the benzene ring.

Synonyms and Related Compounds

2-[(Difluoromethyl)thio]aniline hydrochloride is known by several synonyms, including 2-(difluoromethylsulfanyl)aniline hydrochloride and 2-[(difluoromethyl)thio]aniline, HCl. It is closely related to other difluoromethyl-containing compounds, such as 2-difluoromethanesulfonylaniline, which has a sulfonyl group instead of a thio group.

Safety and Handling

The safety data for 2-[(difluoromethyl)thio]aniline hydrochloride indicates potential hazards, including skin and eye irritation, respiratory tract irritation, and harmful effects if ingested or inhaled. The compound is classified with hazard statements H302, H315, H319, and H335, among others. Proper handling requires protective equipment and adherence to safety protocols.

Suppliers and Applications

This compound is supplied by various chemical companies worldwide, including those in China and the United States. Suppliers offer it in different purities and quantities, catering to various industrial and research needs. While specific applications are not widely documented, its structure suggests potential use in organic synthesis and pharmaceutical research.

Research Findings

Research on 2-[(difluoromethyl)thio]aniline hydrochloride is limited, but its unique chemical structure makes it an interesting subject for studies on difluoromethyl chemistry. The difluoromethyl group is known for its versatility in organic synthesis, contributing to the development of new compounds with specific properties.